Cas no 1217473-52-3 ((S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride)

• Product Name: (S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride
• CAS No: 1217473-52-3
• MF: C₈H₁₀ClF₂N
• MW: 193.62150812149
• MDL: MFCD12757708
• CID: 1036887
• PubChem ID: 52991924
• Update Time: 2025-07-27

(S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride
• (S)-1-(2,6-Difluorophenyl)ethamine hydrochloride
• AKOS015969085
• Benzenemethanamine, 2,6-difluoro-alpha-methyl-, hydrochloride (1:1), (alphaS)-
• A888649
• 1217473-52-3
• (S)-1-(2,6-Difluorophenyl)ethylamine hydrochloride
• (S)-1-(2,6-DIFLUOROPHENYL)ETHANAMINE-HCl
• (1S)-1-(2,6-Difluorophenyl)ethylamine hydrochloride
• (1S)-1-(2,6-Difluorophenyl)ethan-1-amine--hydrogen chloride (1/1)
• DTXSID50681085
• (S)-1-(2,6-Difluorophenyl)ethanamine HCl
• SCHEMBL16321559
• (S)-1-(2,6-Difluorophenyl)ethanaminehydrochloride
• MFCD12757708
• (1S)-1-(2,6-difluorophenyl)ethan-1-amine hydrochloride
• 1309598-68-2
• EN300-7409882
• CS-0040294
• AKOS015923175
• (1S)-1-(2,6-difluorophenyl)ethanamine;hydrochloride
• J-502118
• DS-14072

• MDL： MFCD12757708
• Inchi： 1S/C8H9F2N.ClH/c1-5(11)8-6(9)3-2-4-7(8)10;/h2-5H,11H2,1H3;1H/t5-;/m0./s1
• InChI Key： PEZUBPXSPPADIL-JEDNCBNOSA-N
• SMILES： Cl.FC1C=CC=C(C=1[C@H](C)N)F

Computed Properties

• Exact Mass: 193.0469833g/mol
• Monoisotopic Mass: 193.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride

(S)-1-(2,6-Difluorophenyl)ethanamine Hydrochloride (CAS No. 1217473-52-3)

(S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride (CAS No. 1217473-52-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of an (S)-enantiomer of 1-(2,6-difluorophenyl)ethanamine, which is characterized by its unique structural features and potential biological activities.

The molecular structure of (S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride consists of a 2,6-difluorophenyl group attached to an ethanamine moiety, with the entire molecule existing as a hydrochloride salt. The presence of the fluorine atoms imparts significant electronic and steric effects, which can influence the compound's interactions with biological targets. The chiral center at the ethanamine carbon adds an additional layer of complexity and specificity to its pharmacological properties.

In recent years, (S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride has been extensively studied for its potential applications in the development of novel therapeutic agents. One of the key areas of interest is its role as a building block in the synthesis of more complex molecules with diverse biological activities. For instance, this compound has been used as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used in the treatment of depression and anxiety disorders.

Research has also explored the use of (S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride in the development of drugs targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play crucial roles in cellular signaling pathways and are involved in numerous physiological processes. The ability to modulate GPCR activity with high selectivity and potency is a key goal in drug discovery, and compounds like (S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride offer promising leads for achieving this objective.

Another area where (S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride has shown potential is in the field of neurodegenerative diseases. Studies have indicated that this compound can exhibit neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. For example, it has been shown to reduce oxidative stress and inflammation in neuronal cells, which are key factors contributing to neurodegeneration.

The pharmacokinetic properties of (S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride have also been investigated to understand its behavior in biological systems. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a therapeutic agent. Its stability under various physiological conditions and its ability to cross the blood-brain barrier are particularly noteworthy.

In addition to its therapeutic potential, (S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride has also been used as a tool compound in academic research to probe specific biological mechanisms. Its well-defined structure and known biological activities make it an ideal candidate for studying receptor-ligand interactions and signal transduction pathways. This has led to valuable insights into the molecular basis of various diseases and has informed the design of more effective drugs.

The synthesis of (S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride typically involves chiral resolution or asymmetric synthesis techniques to ensure high enantiomeric purity. Various methods have been developed to achieve this goal efficiently and cost-effectively. For example, enzymatic resolution using lipases or chemical resolution using diastereomeric salts are common approaches used in industrial settings.

The safety profile of (S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any pharmaceutical agent, proper dosing and administration guidelines should be followed to ensure patient safety.

In conclusion, (S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride (CAS No. 1217473-52-3) is a versatile compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for both academic research and drug development. Ongoing studies continue to uncover new insights into its potential therapeutic uses and mechanisms of action, solidifying its position as an important molecule in the field.